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Compound of Interest

Compound Name: Neolancerin

Cat. No.: B11934351

For immediate release: This document provides essential safety and logistical information for
the proper disposal of Neolancerin, a natural product with cytotoxic properties. Researchers,
scientists, and drug development professionals are advised to adhere to these procedures to
ensure personal safety and environmental protection. Neolancerin is harmful if swallowed and
very toxic to aquatic life with long-lasting effects[1].

Key Safety and Handling Information

Proper handling and storage are critical to mitigate the risks associated with Neolancerin. The
following table summarizes key quantitative data and handling recommendations.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b11934351?utm_src=pdf-interest
https://www.benchchem.com/product/b11934351?utm_src=pdf-body
https://www.benchchem.com/product/b11934351?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC45963.html
https://www.benchchem.com/product/b11934351?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11934351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Parameter Value Source
Molecular Formula C19H18010 [1112113114]
Molecular Weight 406.34 g/mol [11[2][4]1[5]16]
CAS Number 117221-65-5 [11[31[4]1[5]
Appearance Solid [1]

Hazard Statements

H302: Harmful if swallowed.
H410: Very toxic to aquatic life

with long lasting effects.

[1]

Storage (Powder)

-20°C for 2 years

[1]5]

Storage (in DMSO)

-80°C for 6 months, 4°C for 2

weeks

[5]

Incompatible Materials

Strong acids/alkalis, strong

oxidizing/reducing agents.

[1]

Experimental Protocols: Spill Clean-up

In the event of a Neolancerin spill, follow these steps to ensure safe containment and clean-

up:

o Evacuate and Ventilate: Immediately evacuate personnel from the affected area and ensure

adequate ventilation.[1]

o Personal Protective Equipment (PPE): Don full personal protective equipment, including

safety goggles with side-shields, protective gloves, impervious clothing, and a suitable

respirator.[1]

o Containment: Prevent further leakage or spillage. Keep the product away from drains and

water courses.[1]

o Absorption: For solutions, absorb with a finely-powdered liquid-binding material such as

diatomite or universal binders.[1] For solid spills, carefully collect the material, avoiding dust

formation.
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e Collection and Disposal: Collect the absorbed material and spilled solid into a designated,
approved waste container. Dispose of the container as hazardous waste.[1]

Neolancerin Disposal Workflow

The following diagram outlines the procedural steps for the proper disposal of Neolancerin

waste.
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Neolancerin Disposal Workflow

Pre-Disposal Steps

Identify Neolancerin Waste
(Unused product, contaminated labware, etc.)

Segregate Waste
(Keep separate from other chemical waste)

Select Appropriate Waste Container
(Leak-proof, clearly labeled)

Disposal Procedure

Transfer Waste to Container
(Avoid dust and aerosol formation)

Securely Seal Container

Label Container as Hazardous Waste
(Include ‘Neolancerin' and hazard symbols)

Final D

Store in Desighated Hazardous Waste Area
(Cool, well-ventilated)

Arrange for Pickup by Approved Waste Disposal Service

Dispose of Contents/Container at an Approved Waste Disposal Plant

(P501)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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